Cas no 1806465-02-0 (Ethyl 3-(3-bromo-2-oxopropyl)-4-iodobenzoate)

• Product Name: Ethyl 3-(3-bromo-2-oxopropyl)-4-iodobenzoate
• CAS No: 1806465-02-0
• MF: C₁₂H₁₂BrIO₃
• MW: 411.030355453491
• CID: 4957946
• Update Time: 2025-05-20

Ethyl 3-(3-bromo-2-oxopropyl)-4-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3-bromo-2-oxopropyl)-4-iodobenzoate

• Inchi： 1S/C12H12BrIO3/c1-2-17-12(16)8-3-4-11(14)9(5-8)6-10(15)7-13/h3-5H,2,6-7H2,1H3
• InChI Key： IVGQBGZCAPGROE-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(=O)OCC)C=C1CC(CBr)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 283
• XLogP3: 3.2
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 3-(3-bromo-2-oxopropyl)-4-iodobenzoate

Ethyl 3-(3-bromo-2-oxopropyl)-4-iodobenzoate (CAS No. 1806465-02-0): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-(3-bromo-2-oxopropyl)-4-iodobenzoate (CAS No. 1806465-02-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural features and potential applications in drug development. This compound, characterized by its iodo and bromo substituents, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique chemical profile makes it particularly valuable for constructing complex molecular architectures, which are often essential for achieving high selectivity and efficacy in therapeutic agents.

The structural motif of Ethyl 3-(3-bromo-2-oxopropyl)-4-iodobenzoate includes a benzoate backbone, which is a common scaffold in many pharmacologically active compounds. The presence of both an iodo group and a bromo group on the aromatic ring provides multiple reactive sites for further functionalization. This dual reactivity is highly advantageous in synthetic chemistry, allowing for the introduction of diverse functional groups through cross-coupling reactions, such as Suzuki-Miyaura, Stille, and Sonogashira couplings. These reactions are fundamental in constructing biaryl structures, which are prevalent in many drugs targeting neurological and cardiovascular diseases.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved pharmacokinetic properties. Ethyl 3-(3-bromo-2-oxopropyl)-4-iodobenzoate has emerged as a valuable building block in this endeavor. Its ability to undergo selective transformations while maintaining the integrity of the core benzoate structure makes it an ideal candidate for generating lead compounds. For instance, researchers have utilized this intermediate to synthesize derivatives with enhanced binding affinity to specific biological targets. Such derivatives hold promise for treating conditions ranging from inflammation to metabolic disorders.

The compound's utility extends beyond mere structural diversity; it also plays a pivotal role in the development of targeted therapies. The bromo and iodo substituents are particularly useful for mediating palladium-catalyzed cross-coupling reactions, which are indispensable in modern drug synthesis. These reactions enable the formation of carbon-carbon bonds that are critical for creating complex three-dimensional structures mimicking natural products or designed molecules with optimized pharmacological profiles.

Recent studies have highlighted the importance of Ethyl 3-(3-bromo-2-oxopropyl)-4-iodobenzoate in the synthesis of kinase inhibitors, a class of drugs that has revolutionized the treatment of cancers and other chronic diseases. By leveraging its reactive sites, chemists can introduce specific functional groups that enhance binding interactions with kinase enzymes. This has led to the discovery of several potent inhibitors with improved therapeutic windows and reduced side effects. The compound's role in this context underscores its significance as a pharmaceutical intermediate.

The versatility of Ethyl 3-(3-bromo-2-oxopropyl)-4-iodobenzoate is further demonstrated by its application in fragment-based drug design (FBDD). FBDD is an innovative approach that involves identifying small molecular fragments with high affinity to biological targets and then linking these fragments together to form more potent lead compounds. The compound's structural features make it an excellent candidate for generating such fragments, which can then be optimized through iterative chemical modifications.

In addition to its role in drug discovery, Ethyl 3-(3-bromo-2-oxopropyl)-4-iodobenzoate has found applications in materials science and agrochemical research. Its ability to undergo controlled functionalization allows researchers to tailor its properties for specific applications, such as the development of advanced polymers or novel pesticides. These applications highlight the broad utility of this compound beyond traditional pharmaceuticals.

The synthesis of Ethyl 3-(3-bromo-2-oxopropyl)-4-iodobenzoate typically involves multi-step organic transformations starting from commercially available precursors. Key steps include halogenation, esterification, and coupling reactions, all of which must be carefully optimized to ensure high yields and purity. Advances in synthetic methodologies have enabled more efficient routes to this intermediate, reducing both cost and environmental impact.

The future prospects for Ethyl 3-(3-bromo-2-oxopropyl)-4-iodobenzoate are promising, given its broad applicability and the ongoing demand for innovative pharmaceuticals. As research continues to uncover new therapeutic targets and mechanisms, this compound is likely to remain a cornerstone in synthetic chemistry efforts aimed at developing next-generation drugs. Its role in enabling complex molecular constructions ensures that it will continue to be a valuable asset for chemists working at the forefront of medicinal innovation.